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Compound of Interest

Compound Name: Ethylene glycol-13C2

Cat. No.: B026584 Get Quote

This technical guide provides a comprehensive overview of the key physical properties of

Ethylene glycol-13C2, specifically its melting and boiling points. It is intended for researchers,

scientists, and professionals in drug development who utilize isotopically labeled compounds.

This document outlines the experimentally determined values for these properties, detailed

protocols for their measurement, and a visual representation of the experimental workflow.

Physical Properties of Ethylene Glycol-13C2
Ethylene glycol-13C2, an isotopically labeled form of ethylene glycol with the chemical

formula HO[13CH2][13CH2]OH, is a valuable compound in various research applications.[1] Its

physical properties are crucial for its handling, application, and in the design of experimental

procedures. The melting and boiling points are fundamental characteristics for the identification

and purity assessment of the substance.

Summary of Physical Data
The following table summarizes the key physical properties of Ethylene glycol-13C2. These

values are based on literature data and are essential for laboratory use.

Physical Property Value

Melting Point -13 °C[1][2][3]

Boiling Point 196-198 °C[1][2][3]
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Experimental Protocols for Physical Property
Determination
Accurate determination of melting and boiling points is critical for verifying the purity and

identity of a chemical compound. The following sections provide detailed methodologies for

these measurements.

Determination of Melting Point
The melting point of a substance is the temperature range over which it transitions from a solid

to a liquid state. For pure crystalline compounds, this transition occurs over a narrow

temperature range. The capillary method is a widely used and reliable technique for this

determination.[4][5][6]

Principle: A small, powdered sample of the substance is heated at a controlled rate in a

capillary tube. The temperatures at which the substance begins to melt and completely

liquefies are recorded as the melting point range.

Apparatus and Materials:

Melting point apparatus (e.g., Mel-Temp or similar digital device)[5]

Capillary tubes (sealed at one end)

Ethylene glycol-13C2 sample (solidified)

Mortar and pestle (if sample needs to be powdered)

Spatula

Procedure:

Sample Preparation: Since Ethylene glycol-13C2 is a liquid at room temperature, it must

first be frozen to a solid state using a suitable cooling bath (e.g., dry ice/acetone). The

solidified sample should then be finely powdered.
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Packing the Capillary Tube: Press the open end of a capillary tube into the powdered

sample, trapping a small amount of the material. Tap the sealed end of the tube on a hard

surface to pack the sample down to a height of 2-3 mm.[5]

Apparatus Setup: Place the packed capillary tube into the heating block of the melting point

apparatus.

Rapid Heating (Optional): If the approximate melting point is unknown, perform a rapid

heating run to get a rough estimate. Heat the sample at a rate of 10-20 °C per minute.[7]

Accurate Measurement: For an accurate measurement, start with a new sample and heat

rapidly to about 20 °C below the estimated melting point. Then, decrease the heating rate to

1-2 °C per minute to allow for thermal equilibrium.[5]

Observation and Recording: Observe the sample through the magnifying lens. Record the

temperature at which the first drop of liquid appears (the onset of melting) and the

temperature at which the entire sample becomes a clear liquid (completion of melting). This

range is the melting point.

Determination of Boiling Point
The boiling point is the temperature at which the vapor pressure of a liquid equals the

surrounding atmospheric pressure.[8] For pure compounds, the boiling point is a characteristic

physical property. A common and effective method for determining the boiling point of small

liquid samples is the micro-boiling point or capillary method.[9]

Principle: A small amount of the liquid is heated in a test tube containing an inverted capillary

tube. As the liquid heats, its vapor pressure increases, forcing the air out of the capillary. Upon

cooling, the liquid will enter the capillary tube at the temperature where its vapor pressure

equals the atmospheric pressure, which is the boiling point.[8]

Apparatus and Materials:

Small test tube

Capillary tube (sealed at one end)
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Thermometer

Heating apparatus (e.g., oil bath or heating block)

Ethylene glycol-13C2 sample (liquid)

Clamps and stand

Procedure:

Sample Preparation: Place a few milliliters of Ethylene glycol-13C2 into a small test tube.

Capillary Insertion: Place a capillary tube (sealed end up) into the test tube with the liquid.

[10][11]

Apparatus Setup: Attach the test tube to a thermometer, ensuring the bottom of the test tube

is level with the thermometer bulb. Immerse the assembly in a heating bath (e.g., silicone

oil).

Heating: Begin heating the bath at a steady rate. As the temperature rises, a stream of

bubbles will emerge from the open end of the inverted capillary tube as the trapped air

expands and is replaced by the vapor of the liquid.

Observation: Continue heating until a rapid and continuous stream of bubbles is observed. At

this point, remove the heat source and allow the apparatus to cool slowly.

Recording the Boiling Point: The stream of bubbles will slow down and eventually stop. The

boiling point is the temperature at which the liquid just begins to enter the capillary tube.[9]

Record this temperature.

Visualization of Experimental Workflows
The following diagrams illustrate the logical flow of the experimental procedures for determining

the melting and boiling points of Ethylene glycol-13C2.
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Sample Preparation

Measurement

Start: Solidify Ethylene glycol-13C2

Powder the solid sample

Pack sample into capillary tube

Place capillary in apparatus

Transfer to Apparatus

Rapid heating for approximate M.P.

Slow heating (1-2°C/min) near M.P.

Observe melting range

Record start and end temperatures

End: Melting Point Determined

End of Procedure

Click to download full resolution via product page

Workflow for Melting Point Determination
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Apparatus Setup

Heating and Observation

Data Recording

Start: Place liquid in test tube

Insert inverted capillary tube

Assemble with thermometer and heating bath

Heat apparatus steadily

Begin Heating

Observe rapid stream of bubbles

Remove heat and allow to cool

Observe liquid entering capillary

Cooling Phase

Record temperature

End: Boiling Point Determined

End of Procedure

Click to download full resolution via product page

Workflow for Boiling Point Determination
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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